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Introduction
Butyl crotonate (CAS No: 7299-91-4, for the (E)-isomer: 591-63-9) is an organic ester

characterized by a multifaceted odor profile, typically described as fruity, sweet, woody, and

floral. Its potential as a fragrance ingredient is of interest for various applications in consumer

products and fine perfumery. However, publicly available quantitative data on its performance

characteristics are limited. These application notes provide a summary of the available

information on butyl crotonate and detailed protocols for researchers to determine its key

fragrance performance metrics.

It is important to note that there is conflicting information regarding the use of butyl crotonate
in fragrances. While some suppliers categorize it as a flavor and fragrance agent, others

explicitly state it is "not for fragrance use"[1][2]. This may be due to regulatory status in different

regions, lack of comprehensive safety data for fragrance applications, or the existence of more

suitable alternatives. Researchers should exercise due diligence and ensure compliance with

all relevant safety and regulatory guidelines.

Physicochemical Properties
A summary of the key physicochemical properties of butyl crotonate is presented in Table 1.

These properties are essential for predicting its behavior in various formulations and its

volatility, which directly impacts its fragrance profile.
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Table 1: Physicochemical Properties of Butyl Crotonate

Property Value Source(s)

Molecular Formula C₈H₁₄O₂ [3]

Molecular Weight 142.20 g/mol [3]

CAS Number 7299-91-4 [3]

591-63-9 ((E)-isomer) [1][4]

Appearance Colorless liquid [2][5]

Boiling Point 166 - 171 °C at 760 mmHg [2][5][6]

Density ~0.89 - 0.90 g/cm³ [6]

Vapor Pressure ~1.322 mmHg @ 25 °C (est.) [2]

logP (o/w) ~2.6 - 2.91 (est.) [2][4]

Solubility
Soluble in alcohol, oils;

sparingly soluble in water
[1][2][7]

Odor Profile
The olfactory characteristics of butyl crotonate are described as a complex blend of notes. A

qualitative summary is provided in Table 2.

Table 2: Odor Profile of Butyl Crotonate

Odor Descriptor Description Source(s)

Primary Fruity [5]

Secondary Sweet, Woody, Floral, Green
General descriptions found in

perfumery literature.

Nuances Weak
General observations from

perfumers.
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Experimental Protocols
Due to the limited availability of specific quantitative performance data for butyl crotonate, the

following protocols are provided for researchers to determine its odor threshold, substantivity

on fabric, and stability in a model cosmetic emulsion.

Protocol for Determination of Odor Detection Threshold
This protocol is based on the ASTM E679-19 standard for determining odor thresholds by

forced-choice ascending concentration series.

Objective: To determine the concentration at which 50% of a panel can detect butyl crotonate.

Materials:

Butyl crotonate (high purity)

Odor-free solvent (e.g., diethyl phthalate or ethanol)

Odor-free water

Glass olfactometer or sniff bottles

Panel of at least 12 screened and trained assessors

Procedure:

Stock Solution Preparation: Prepare a stock solution of butyl crotonate in the chosen

solvent at a concentration of 1% (w/w).

Serial Dilution: Prepare a series of dilutions in odor-free water, starting from the stock

solution. Each step should be a 1:2 or 1:3 dilution. The range should span from

concentrations that are likely undetectable to clearly detectable.

Triangle Test Presentation: For each concentration level, present three samples to the

panelist: two blanks (odor-free water) and one sample containing the diluted butyl
crotonate. The order of presentation should be randomized.
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Panelist Task: Each panelist is asked to sniff each sample and identify the one that is

different from the other two.

Data Collection: Record whether the panelist correctly identified the odd sample for each

concentration level.

Data Analysis: Calculate the proportion of correct responses at each concentration. The odor

detection threshold is the concentration at which 50% of the panel can detect the odor,

calculated by interpolation of the results.

Protocol for Evaluation of Substantivity on Fabric
This protocol uses headspace gas chromatography-mass spectrometry (GC-MS) to quantify

the amount of butyl crotonate remaining on fabric over time.

Objective: To measure the tenacity of butyl crotonate on a standard fabric substrate.

Materials:

Butyl crotonate solution (1% in ethanol)

Standard cotton swatches (e.g., from Testfabrics, Inc.)

Headspace vials (20 mL) with caps and septa

GC-MS system with a headspace autosampler

Internal standard (e.g., a stable ester with a different retention time)

Procedure:

Sample Preparation: Apply a standardized amount (e.g., 10 µL) of the butyl crotonate
solution to the center of a cotton swatch. Prepare triplicate samples.

Drying and Aging: Allow the swatches to air-dry in a controlled environment (e.g., 25°C, 50%

relative humidity) for a specified period (e.g., 0, 2, 6, 12, 24, and 48 hours).

Headspace Analysis:
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Place a swatch into a headspace vial.

Add a known amount of the internal standard.

Seal the vial and place it in the headspace autosampler.

Equilibrate the vial at a set temperature (e.g., 80°C) for a specific time (e.g., 20 minutes).

Inject a portion of the headspace into the GC-MS.

GC-MS Conditions: Use a suitable GC column (e.g., DB-5ms) and a temperature program

that allows for the separation of butyl crotonate and the internal standard. The mass

spectrometer should be operated in scan mode to confirm the identity of the peaks and in

selected ion monitoring (SIM) mode for quantification.

Data Analysis: Calculate the ratio of the peak area of butyl crotonate to the peak area of the

internal standard at each time point. Plot this ratio over time to determine the evaporation

profile and substantivity.

Protocol for Stability Assessment in an Oil-in-Water
(O/W) Emulsion
This protocol assesses the chemical stability of butyl crotonate in a model cosmetic lotion

base under accelerated aging conditions.

Objective: To evaluate the degradation of butyl crotonate in a representative cosmetic

formulation.

Materials:

Butyl crotonate

Model O/W emulsion base (see formulation below)

Oven capable of maintaining 40°C ± 2°C

GC-MS system
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Suitable solvent for extraction (e.g., hexane)

Internal standard

Model O/W Emulsion Formulation:

Phase Ingredient % (w/w)

A Deionized Water q.s. to 100

Glycerin 3.0

Xanthan Gum 0.2

B Cetearyl Alcohol 4.0

Glyceryl Stearate 2.0

Ceteareth-20 1.5

Caprylic/Capric Triglyceride 5.0

C Butyl Crotonate 0.5

Preservative q.s.

Procedure:

Emulsion Preparation:

Heat Phase A and Phase B separately to 75°C.

Add Phase B to Phase A with homogenization.

Cool to 40°C and add Phase C with gentle mixing.

Adjust pH if necessary and cool to room temperature.

Stability Testing:

Store samples of the emulsion in sealed containers at room temperature (as a control) and

at 40°C.
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At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), take an aliquot of the emulsion.

Extraction and Analysis:

Perform a liquid-liquid extraction of the emulsion sample with a suitable solvent (e.g.,

hexane) to isolate the fragrance oil phase.

Add a known amount of the internal standard to the extract.

Analyze the extract by GC-MS to quantify the concentration of butyl crotonate.

Data Analysis: Compare the concentration of butyl crotonate in the aged samples to the

initial concentration (time 0). A significant decrease in concentration indicates instability.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the theoretical and practical aspects of evaluating butyl
crotonate as a fragrance ingredient.
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Caption: Generalized olfactory signaling pathway for an ester like butyl crotonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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